Cas no 104366-21-4 (3-Thiophenecarboxylic acid, 2-amino-4-chloro-5-formyl-, ethyl ester)

• Product Name: 3-Thiophenecarboxylic acid, 2-amino-4-chloro-5-formyl-, ethyl ester
• CAS No: 104366-21-4
• MF: C₈H₈ClNO₃S
• MW: 233.672019958496
• CID: 1142944
• Update Time: 2024-07-26

3-Thiophenecarboxylic acid, 2-amino-4-chloro-5-formyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 2-amino-4-chloro-5-formyl-, ethyl ester

• Inchi： 1S/C8H8ClNO3S/c1-2-13-8(12)5-6(9)4(3-11)14-7(5)10/h3H,2,10H2,1H3
• InChI Key： NMDPCKGPIVRNSU-UHFFFAOYSA-N
• SMILES： C1(N)SC(C=O)=C(Cl)C=1C(OCC)=O

Computed Properties

• Exact Mass: 232.99144

Experimental Properties

• Density: 1.467±0.06 g/cm3(Predicted)
• Boiling Point: 397.6±42.0 °C(Predicted)
• PSA: 69.39
• pka: -1.73±0.10(Predicted)